Cas no 622-42-4 ((Nitromethyl)benzene)
(Nitromethyl)benzene structure
Product Name:(Nitromethyl)benzene
CAS No:622-42-4
MF:C7H7NO2
MW:137.135981798172
MDL:MFCD00053440
CID:505515
PubChem ID:69321
Update Time:2025-04-19
(Nitromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- (Nitromethyl)benzene
- Benzene, (nitromethyl)-
- nitromethylbenzene
- α-Nitrotoluene
- alpha-Nitrotoluene
- 65106-02-7
- TOLUENE,ALPHA-NITRO
- UNII-623BM52N8A
- phenyl nitromethane
- NSC3439
- MFCD00053440
- BBL102356
- Toluene, .alpha.-nitro-
- FS-5429
- Phenylnitromethane
- DTXSID7074294
- AT26580
- EN300-65031
- nitromethyl benzene
- DTXCID5043265
- nitromethyl-benzene
- .alpha.-Nitrotoluene
- ?-NITROTOLUENE
- alpha-Nitrotoluene, AldrichCPR
- Z995236210
- Toluene, alpha-nitro-
- NSC-3439
- DTXSID001315224
- SY102667
- Benzene, (nitromethyl)-(9CI)
- 623BM52N8A
- Nitrophenylmethane;1-(Nitromethyl)benzene
- Phenylnitromethan
- Nitrophenylmethane
- 622-42-4
- NSC 3439
- STL556156
- 1-(nitromethyl)benzene
- Nitrophenylmethane (VAN)
- Methyl, nitrophenyl-
- AKOS005256408
- SCHEMBL73253
-
- MDL： MFCD00053440
- Inchi： 1S/C7H7NO2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key： VLZLOWPYUQHHCG-UHFFFAOYSA-N
- SMILES： [O-][N+](CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 137.04800
- Monoisotopic Mass: 137.047678
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8
Experimental Properties
- Density: 1.1596
- Boiling Point: 251.96°C (rough estimate)
- Refractive Index: 1.5323 (estimate)
- PSA: 45.82000
- LogP: 1.98650
(Nitromethyl)benzene Security Information
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Hazard Category Code： 20/21/22-36/37/38-25
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, TOXIC
- Risk Phrases：R20/21/22; R36/37/38
(Nitromethyl)benzene Customs Data
- HS CODE：2904202000
- Customs Data：
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
(Nitromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N171226-5g |
(Nitromethyl)benzene |
622-42-4 | 95% | 5g |
¥3089.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N171226-1g |
(Nitromethyl)benzene |
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¥741.90 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01725-1g |
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¥1138.0 | 2024-07-19 | |
| Apollo Scientific | OR480613-1g |
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622-42-4 | 95% | 1g |
£37.00 | 2025-02-20 | |
| Apollo Scientific | OR480613-5g |
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| Apollo Scientific | OR480613-25g |
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N923757-1g |
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￥629.10 | 2022-01-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041253-5g |
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622-42-4 | tech | 5g |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 041253-1g |
(Nitromethyl)benzene |
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1087.0CNY | 2021-07-13 | |
| TRC | N900635-50mg |
(Nitromethyl)benzene |
622-42-4 | 50mg |
45.00 | 2021-07-23 |
(Nitromethyl)benzene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:622-42-4)(Nitromethyl)benzene
Order Number:A833669
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:34
Price ($):282.0
Email:sales@amadischem.com
(Nitromethyl)benzene Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:622-42-4)(Nitromethyl)benzene
Purity:99%
Quantity:5g
Price ($):282.0